Cas no 2248290-40-4 (3-Bromo-4-(difluoromethyl)-1,2-thiazole)

• Product Name: 3-Bromo-4-(difluoromethyl)-1,2-thiazole
• CAS No: 2248290-40-4
• MF: C₄H₂BrF₂NS
• MW: 214.031185626984
• CID: 5976437
• PubChem ID: 137940644
• Update Time: 2025-05-20

3-Bromo-4-(difluoromethyl)-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• EN300-6511043
• 2248290-40-4
• 3-bromo-4-(difluoromethyl)-1,2-thiazole
• 3-Bromo-4-(difluoromethyl)-1,2-thiazole

• Inchi： 1S/C4H2BrF2NS/c5-3-2(4(6)7)1-9-8-3/h1,4H
• InChI Key： FJUZUUBLBCKZIN-UHFFFAOYSA-N
• SMILES： BrC1C(=CSN=1)C(F)F

Computed Properties

• Exact Mass: 212.90594g/mol
• Monoisotopic Mass: 212.90594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.1Ų

Additional information on 3-Bromo-4-(difluoromethyl)-1,2-thiazole

3-Bromo-4-(difluoromethyl)-1,2-thiazole

The compound 3-Bromo-4-(difluoromethyl)-1,2-thiazole (CAS No. 2248290-40-4) is a heterocyclic aromatic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the thiazole family, which is a five-membered ring consisting of sulfur and nitrogen atoms. The presence of a bromine atom at position 3 and a difluoromethyl group at position 4 introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 3-Bromo-4-(difluoromethyl)-1,2-thiazole in drug discovery and materials synthesis. Its ability to act as a versatile building block in organic synthesis has been extensively explored. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic substitutions and cross-coupling reactions, to yield more complex structures with enhanced bioactivity or electronic properties.

The synthesis of 3-Bromo-4-(difluoromethyl)-1,2-thiazole typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the substitution of bromine onto a thiazole derivative followed by the introduction of the difluoromethyl group via electrophilic substitution. These steps are critical to ensure the desired regioselectivity and yield. Recent advancements in catalytic methods have further optimized these reactions, enabling more efficient and scalable production.

In terms of physical properties, 3-Bromo-4-(difluoromethyl)-1,2-thiazole exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials. Additionally, its fluorescence properties have been studied under various conditions, revealing moderate quantum yields that could be advantageous in sensing applications.

The biological activity of 3-Bromo-4-(difluoromethyl)-1,2-thiazole has been a focal point of recent research efforts. Studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in anti-inflammatory and anticancer therapies. Collaborative efforts between chemists and biologists have led to the identification of lead compounds derived from this thiazole derivative.

From a materials science perspective, 3-Bromo-4-(difluoromethyl)-1,2-thiazole has been incorporated into polymer frameworks to enhance their mechanical and thermal stability. Its ability to form hydrogen bonds with polymer chains has been exploited to create advanced materials for use in high-performance applications such as flexible electronics and lightweight composites.

In conclusion, 3-Bromo-4-(difluoromethyl)-1,2-thiazole (CAS No. 2248290-40-4) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and material integration techniques, positions it as a key player in future innovations within organic chemistry and materials science.